Cas no 1251365-07-7 (1-2-bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene)

• Product Name: 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene
• CAS No: 1251365-07-7
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 6296970
• PubChem ID: 62112374
• Update Time: 2025-08-02

1-2-bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene
• AKOS011392165
• EN300-1135307
• 1-[2-bromo-1-(2-methylpropoxy)ethyl]-3-methylbenzene
• 1251365-07-7

• Inchi： 1S/C13H19BrO/c1-10(2)9-15-13(8-14)12-6-4-5-11(3)7-12/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： CAOSCCNTTLWHEP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C)C=1)OCC(C)C

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-2-bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene

Introduction to 1-2-Bromo-1-(2-Methylpropoxy)ethyl-3-Methylbenzene (CAS No. 1251365-07-7)

1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene (CAS No. 1251365-07-7) is a synthetic organic compound that has garnered significant attention in the fields of chemical research and pharmaceutical development. This compound is characterized by its unique molecular structure, which includes a bromo substituent, an alkoxy group, and a methylbenzene moiety. These structural features contribute to its potential applications in various scientific and industrial processes.

The molecular formula of 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene is C₁₃H₂₀OBr, and it has a molecular weight of approximately 284.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and addition reactions, which are carefully controlled to ensure the desired product purity and yield.

In recent years, the study of brominated compounds like 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene has been driven by their potential applications in the development of new pharmaceuticals and materials. Research has shown that brominated compounds can exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain brominated derivatives showed promising activity against multidrug-resistant bacteria, making them potential candidates for the development of new antibiotics.

The alkoxy group present in 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene also plays a crucial role in its chemical behavior. Alkoxy groups can enhance the solubility and reactivity of organic compounds, making them valuable in various synthetic processes. In the context of pharmaceutical research, alkoxy groups can improve the bioavailability and pharmacokinetic properties of drug molecules, which is essential for their therapeutic efficacy.

The methylbenzene moiety in 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene is another key structural feature that influences its chemical properties. Methylbenzenes are widely used as intermediates in the synthesis of a variety of chemicals and pharmaceuticals due to their stability and reactivity. They can undergo various reactions such as Friedel-Crafts alkylation, halogenation, and nitration, which are fundamental steps in the synthesis of complex organic molecules.

In terms of its physical properties, 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point depend on its purity and specific conditions but are generally within ranges typical for similar organic compounds.

The safety profile of 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene is an important consideration for its use in research and industrial applications. While detailed toxicological data may vary depending on the specific conditions of exposure, it is generally handled with standard laboratory safety protocols to minimize risks. Researchers are advised to consult material safety data sheets (MSDS) for detailed information on handling and storage.

In conclusion, 1-2-Bromo-1-(2-methylpropoxy)ethyl-3-methylbenzene (CAS No. 1251365-07-7) is a versatile compound with significant potential in various scientific and industrial fields. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.